4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide

• IUPAC Name: 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C18H18ClF2N3OS/c19-13-2-1-3-15(12-13)23-8-10-24(11-9-23)18(26)22-14-4-6-16(7-5-14)25-17(20)21/h1-7,12,17H,8-11H2,(H,22,26)
• InChI Key: SIURJKWOMLQRMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C18H18ClF2N3OS
• Molecular Weight: 397.9 g/mol

Description

4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide, also known as TAK-063, is a novel and potent compound that has gained significant attention in the field of neuroscience research. This compound belongs to the class of piperazine derivatives, which have been widely studied for their potential therapeutic applications in various neurological disorders.

Mechanism of Action

4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide exerts its pharmacological effects by selectively inhibiting the GlyT1 transporter, which is responsible for the reuptake of glycine from the extracellular space. By blocking the GlyT1 transporter, 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide increases the levels of glycine in the synaptic cleft, which enhances the activation of the NMDA receptor. This, in turn, leads to the modulation of various neurotransmitter systems, including glutamate, dopamine, and serotonin, which are known to be involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide has a number of biochemical and physiological effects, including the modulation of neurotransmitter systems, the enhancement of synaptic plasticity, and the improvement of cognitive function. 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide has also been shown to have neuroprotective effects, which may be useful in the treatment of various neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide is its high selectivity and potency as a GlyT1 inhibitor. This makes it a useful tool for studying the role of glycine and the NMDA receptor in various neurological disorders. However, one limitation of 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide is its poor solubility, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the long-term effects of 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide on cognitive and behavioral function.

Future Directions

There are several future directions for research on 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide. One area of interest is the potential therapeutic applications of 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide in various neurological disorders, including schizophrenia, depression, and anxiety. Another area of interest is the development of more selective and potent GlyT1 inhibitors, which may have improved pharmacological properties and fewer side effects. Additionally, further studies are needed to fully understand the mechanism of action of 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide and its effects on various neurotransmitter systems.

Synthesis Methods

4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide can be synthesized through a multi-step process involving the reaction of 3-chlorophenylpiperazine with 4-(difluoromethoxy)benzaldehyde followed by the addition of thioamide. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including schizophrenia, depression, and anxiety. Studies have shown that 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide acts as a selective antagonist of the glycine transporter 1 (GlyT1), which plays a crucial role in regulating the levels of glycine, an important co-agonist of the N-methyl-D-aspartate (NMDA) receptor. By inhibiting the reuptake of glycine, 4-(3-chlorophenyl)-N-[4-(difluoromethoxy)phenyl]piperazine-1-carbothioamide enhances the function of the NMDA receptor, which is known to be involved in various cognitive and behavioral processes.